Potassium 4-hydroxy-4-methylpentanoate
Overview
Description
Potassium 4-hydroxy-4-methylpentanoate, also known as potassium levulinate, is a colorless or white crystalline powder that is highly soluble in water. It is the potassium salt version of 4-Hydroxy-4-methylpentanoic Acid .
Molecular Structure Analysis
The molecular formula of Potassium 4-hydroxy-4-methylpentanoate is C6H11KO3 . The InChI code is 1S/C6H12O3.K/c1-6(2,9)4-3-5(7)8;/h9H,3-4H2,1-2H3,(H,7,8);/q;+1/p-1 .Physical And Chemical Properties Analysis
Potassium 4-hydroxy-4-methylpentanoate has a molecular weight of 170.25 . It is a white to off-white solid at room temperature . The melting point is between 148-153°C . It is highly soluble in water.Scientific Research Applications
Pharmaceuticals: Solvent and Intermediate
Potassium 4-hydroxy-4-methylpentanoate serves as a solvent and an intermediate in the synthesis of pharmaceuticals . Its solubility in water makes it an excellent choice for preparing aqueous solutions of drug compounds, which is crucial for drug formulation.
Food Industry: Flavor Enhancer and Preservative
In the food industry, this compound is used as a flavor enhancer due to its ability to impart a pleasant taste to various food products. Additionally, its preservative properties help in extending the shelf life of food items by preventing spoilage.
Cosmetics: Moisturizing Agent
The hygroscopic nature of potassium 4-hydroxy-4-methylpentanoate makes it a valuable moisturizing agent in cosmetics. It helps in retaining moisture in skin care products, ensuring that the skin remains hydrated.
Agriculture: Plant Growth Regulator
Research has shown that potassium 4-hydroxy-4-methylpentanoate can act as a plant growth regulator . It influences various physiological processes in plants, promoting healthier growth and development.
Biochemistry: Enzyme Inhibitor
In biochemistry, this compound is explored for its potential as an enzyme inhibitor . By inhibiting specific enzymes, it can be used to study metabolic pathways and the effects of enzyme regulation.
Material Science: Polymer Synthesis
Potassium 4-hydroxy-4-methylpentanoate is utilized in the synthesis of polymers . It can act as a monomer or a catalyst in polymerization reactions, leading to the creation of new materials with desired properties.
Analytical Chemistry: Chromatography
Due to its unique chemical properties, potassium 4-hydroxy-4-methylpentanoate is used in chromatographic techniques as a standard or a reagent . It aids in the separation and analysis of complex mixtures.
Environmental Science: Biodegradable Surfactant
This compound’s biodegradable nature allows it to be used as a surfactant in environmental applications. It helps in the cleanup of oil spills and other contaminants without causing harm to the ecosystem.
Safety and Hazards
Potassium 4-hydroxy-4-methylpentanoate is associated with some safety hazards. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised . It has been associated with skin irritation .
properties
IUPAC Name |
potassium;4-hydroxy-4-methylpentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3.K/c1-6(2,9)4-3-5(7)8;/h9H,3-4H2,1-2H3,(H,7,8);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPIZJFCPJRORDE-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC(=O)[O-])O.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11KO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium 4-hydroxy-4-methylpentanoate | |
CAS RN |
1607261-66-4 |
Source
|
| Record name | potassium 4-hydroxy-4-methylpentanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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